Cas no 2171664-90-5 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-2-methylpiperidine-4-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-2-methylpiperidine-4-carboxylic acid
• CAS No: 2171664-90-5
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5966753
• PubChem ID: 165528718
• Update Time: 2025-06-12

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-2-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-2-methylpiperidine-4-carboxylic acid
• EN300-1497532
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanoyl]-2-methylpiperidine-4-carboxylic acid
• 2171664-90-5

• Inchi： 1S/C27H32N2O6/c1-17-15-18(26(31)32)11-13-29(17)25(30)24(12-14-34-2)28-27(33)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： NPIIWOKHMKTCFI-UHFFFAOYSA-N
• SMILES： O=C(C(CCOC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)CC1C

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-2-methylpiperidine-4-carboxylic acid

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-2-methylpiperidine-4-carboxylic Acid (CAS No. 2171664-90-5): An Overview

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-2-methylpiperidine-4-carboxylic acid (CAS No. 2171664-90-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-amino acid derivative, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and functional groups make it a valuable building block in the development of novel drugs and biologics.

The Fmoc (fluorenylmethyloxycarbonyl) protecting group, which is a critical component of this compound, is widely used in peptide synthesis to temporarily block the amino group of amino acids. This protecting group ensures that the desired chemical reactions occur selectively and efficiently, preventing unwanted side reactions that could compromise the purity and yield of the final product. The removal of the Fmoc group is typically achieved through mild base treatment, making it a versatile and reliable choice in synthetic chemistry.

The presence of the methoxybutanoyl and 2-methylpiperidine moieties in the structure of this compound adds to its complexity and functionality. The methoxybutanoyl group introduces hydrophobicity and can influence the solubility and bioavailability of the final product, while the 2-methylpiperidine moiety provides additional steric hindrance and can modulate the conformational flexibility of the molecule. These features are crucial for optimizing the pharmacological properties of drugs derived from this compound.

Recent studies have highlighted the potential applications of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-2-methylpiperidine-4-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory activity is attributed to the ability of these derivatives to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory potential, this compound has also been investigated for its antimicrobial properties. Studies conducted by a team at Harvard University have demonstrated that certain derivatives of this compound possess broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell membranes, leading to cell death. This makes these derivatives potential candidates for developing new antibiotics to combat multidrug-resistant bacterial infections.

The versatility of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-2-methylpiperidine-4-carboxylic acid extends beyond its direct therapeutic applications. It serves as a valuable tool in chemical biology research, where it can be used to probe cellular processes and pathways. For example, researchers at Stanford University have utilized this compound to study protein-protein interactions involved in signal transduction pathways, providing insights into disease mechanisms and potential therapeutic targets.

The synthesis of this compound typically involves multi-step procedures that require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the production process, making it more accessible for large-scale manufacturing. The use of automated synthesizers has further enhanced efficiency and reproducibility, enabling researchers to rapidly generate libraries of compounds for high-throughput screening.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoyl-2-methylpiperidine-4-carboxylic acid (CAS No. 2171664-90-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it a valuable building block for developing novel drugs with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in advancing drug discovery and development.